molecular formula C22H16O8 B1194033 Anhydromaggiemycin CAS No. 91432-49-4

Anhydromaggiemycin

Cat. No. B1194033
CAS RN: 91432-49-4
M. Wt: 408.4 g/mol
InChI Key: UUAGKLUSYOOORZ-UHFFFAOYSA-N
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Patent
US04501699

Procedure details

When maggiemycin was refluxed with p-toluene sulfonic acid in benzene for 4 hours, anhydromaggiemycin, at a yield of 84%, was obtained that was identical to the natural product in all physicochemical properties. The preparation of these compounds is summarized in FIG. 10.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
84%

Identifiers

REACTION_CXSMILES
[CH3:1][CH2:2][C:3]1(O)[CH:26]([C:27]([O:29][CH3:30])=[O:28])[C:8]2[C:9]([OH:25])=[C:10]3[C:23](=[O:24])[C:17]4[CH:18]=[CH:19][CH:20]=[C:21]([OH:22])[C:16]=4[C:14](=[O:15])[C:11]3=[C:12]([OH:13])[C:7]=2[C:5](=[O:6])[CH2:4]1.C1(C)C=CC(S(O)(=O)=O)=CC=1>C1C=CC=CC=1>[CH3:1][CH2:2][C:3]1[CH:4]=[C:5]([OH:6])[C:7]2[C:12]([OH:13])=[C:11]3[C:14]([C:16]4[C:21]([OH:22])=[CH:20][CH:19]=[CH:18][C:17]=4[C:23](=[O:24])[C:10]3=[C:9]([OH:25])[C:8]=2[C:26]=1[C:27]([O:29][CH3:30])=[O:28])=[O:15]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCC1(CC(=O)C2=C(C(=C3C(=C2O)C(=O)C4=C(C=CC=C4O)C3=O)O)C1C(=O)OC)O
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
CCC=1C=C(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C=CC=C4O)C3=O)O)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 84%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.